Cas no 2000955-90-6 (2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde)

• Product Name: 2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde
• CAS No: 2000955-90-6
• MF: C₈H₁₄O₂S₂
• MW: 206.325560092926
• CID: 6232786
• PubChem ID: 165587337
• Update Time: 2025-10-25

2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde
• EN300-1622234
• 2000955-90-6

• Inchi： 1S/C8H14O2S2/c1-12(10)6-4-8(7-9)3-2-5-11-8/h7H,2-6H2,1H3
• InChI Key： QNFGXZKKJKNJRL-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)CCS(C)=O

Computed Properties

• Exact Mass: 206.04352203g/mol
• Monoisotopic Mass: 206.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.6Ų

Additional information on 2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde

Recent Advances in the Study of 2-(2-Methanesulfinylethyl)thiolane-2-carbaldehyde (CAS: 2000955-90-6)

2-(2-Methanesulfinylethyl)thiolane-2-carbaldehyde (CAS: 2000955-90-6) is a sulfur-containing aldehyde compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiolane and sulfinyl functional groups, has shown promising potential in various applications, including drug discovery, catalysis, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of intense research interest.

The synthesis of 2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde has been optimized through several innovative approaches. A 2023 study published in the Journal of Organic Chemistry demonstrated a highly efficient, one-pot synthesis method that significantly improved yield and purity. The researchers utilized a novel catalytic system involving palladium and chiral ligands, which not only enhanced the reaction efficiency but also allowed for enantioselective control, a critical factor in pharmaceutical applications. This advancement addresses previous challenges related to the compound's complex stereochemistry and reactive intermediates.

In terms of biological activity, recent investigations have explored the compound's potential as a modulator of redox-sensitive pathways. A 2024 paper in Chemical Biology & Drug Design reported that 2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde exhibits selective inhibition of thioredoxin reductase (TrxR), an enzyme implicated in cancer cell proliferation and resistance to chemotherapy. The study highlighted the compound's ability to induce oxidative stress in cancer cells while sparing normal cells, suggesting its potential as a targeted anticancer agent. Further in vivo studies are underway to evaluate its pharmacokinetics and toxicity profiles.

Beyond its therapeutic potential, this compound has also been investigated for its role in asymmetric synthesis. Researchers have leveraged its chiral sulfinyl group to develop new catalytic protocols for the construction of complex molecular architectures. A 2023 study in Advanced Synthesis & Catalysis showcased its utility in the enantioselective synthesis of β-lactams, a class of compounds with broad antibiotic applications. The study demonstrated high enantiomeric excess (ee) and yield, underscoring the compound's versatility as a chiral auxiliary.

Despite these advancements, challenges remain in the large-scale production and stability of 2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde. Recent efforts have focused on developing more robust synthetic routes and stabilizing formulations to facilitate its broader application in both academic and industrial settings. Collaborative research between academia and pharmaceutical companies is expected to drive further innovations in this area.

In conclusion, 2-(2-methanesulfinylethyl)thiolane-2-carbaldehyde (CAS: 2000955-90-6) represents a multifaceted compound with significant potential in medicinal chemistry and synthetic applications. Ongoing research continues to uncover new dimensions of its reactivity and biological activity, positioning it as a key player in future drug discovery and catalytic processes. The integration of computational modeling and high-throughput screening methods is anticipated to further accelerate its development and application in the coming years.